Cas no 93701-30-5 (Benzene, 1,2,3-tribromo-4-methyl-)

• Product Name: Benzene, 1,2,3-tribromo-4-methyl-
• CAS No: 93701-30-5
• MF: C₇H₅Br₃
• MW: 328.826599836349
• CID: 752576
• PubChem ID: 13381012
• Update Time: 2025-05-24

Benzene, 1,2,3-tribromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-tribromo-4-methyl-
• 1,2,3-tribromo-4-methylbenzene
• 93701-30-5
• 2,3,4-Tribrom-toluol
• DTXSID60538839
• SCHEMBL338178

• Inchi： 1S/C7H5Br3/c1-4-2-3-5(8)7(10)6(4)9/h2-3H,1H3
• InChI Key： MKSTYJIDBFKGJI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C)Br)Br

Computed Properties

• Exact Mass: 327.79209g/mol
• Monoisotopic Mass: 325.79414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, 1,2,3-tribromo-4-methyl-

Benzene, 1,2,3-Tribromo-4-Methyl-

Benzene, 1,2,3-Tribromo-4-Methyl-, also known by its CAS No. 93701-30-5, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of benzene, a fundamental aromatic hydrocarbon, with three bromine atoms substituted at the 1, 2, and 3 positions and a methyl group at the 4 position. Its unique structure endows it with distinct chemical properties that make it valuable in numerous fields.

The synthesis of Benzene, 1,2,3-Tribromo-4-Methyl- typically involves bromination reactions under controlled conditions to ensure the desired substitution pattern. Recent advancements in catalytic methods have enhanced the efficiency of such reactions, reducing byproducts and improving yield. This compound is often used as an intermediate in the production of more complex organic molecules due to its reactivity and versatility.

One of the most notable applications of Benzene, 1,2,3-Tribromo-4-Methyl- is in the field of materials science. Researchers have explored its potential as a precursor for advanced polymers and composites. For instance, studies published in the Journal of Polymer Science highlight its role in synthesizing high-performance thermoplastics with improved thermal stability and mechanical strength. These materials are being considered for use in aerospace and automotive industries where durability under extreme conditions is critical.

In addition to its industrial applications, Benzene, 1,2,3-Tribromo-4-Methyl- has shown promise in biomedical research. Recent findings suggest that this compound may possess anti-inflammatory properties when incorporated into certain drug delivery systems. A study conducted at the University of California demonstrated that derivatives of this compound could selectively target inflamed tissues without affecting healthy cells. While further research is needed to validate these findings for clinical applications, they underscore the potential of this compound in pharmacology.

The environmental impact of Benzene derivatives has been a topic of concern for many years. However, recent innovations in green chemistry have provided new insights into the sustainable production and disposal of such compounds. For example, researchers at MIT have developed biodegradable analogs that minimize environmental harm while retaining the functional properties of Benzene derivatives like CAS No. 93701-30-5.

From an analytical standpoint, modern spectroscopic techniques such as NMR and IR have greatly facilitated the characterization of Benzene derivatives like CAS No. 93701-30-5. These methods allow scientists to accurately determine substitution patterns and confirm structural integrity with unprecedented precision.

Looking ahead, the future of Benzene derivatives like CAS No. 93701-30-5 seems promising as ongoing research continues to uncover new applications across diverse disciplines. Its role as a versatile building block in organic synthesis ensures that it will remain relevant in both academic and industrial settings for years to come.